Cas no 1034617-86-1 (1-(4-Methoxy-3-nitrophenyl)-4-methylpiperazine)

• Product Name: 1-(4-Methoxy-3-nitrophenyl)-4-methylpiperazine
• CAS No: 1034617-86-1
• MF: C₁₂H₁₇N₃O₃
• MW: 251.281682729721
• MDL: MFCD20265391
• CID: 4822642
• Update Time: 2026-02-27

1-(4-Methoxy-3-nitrophenyl)-4-methylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxy-3-nitrophenyl)-4-methylpiperazine
• 1-(4-Methoxy-3-nitro-phenyl)-4-methyl-piperazine
• 1-methyl-4-[4-(methyloxy)-3-nitrophenyl]piperazine
• 1-(4-Methoxy-3-nitrophenyl)-4-methylpiperazine

• MDL： MFCD20265391
• Inchi： 1S/C12H17N3O3/c1-13-5-7-14(8-6-13)10-3-4-12(18-2)11(9-10)15(16)17/h3-4,9H,5-8H2,1-2H3
• InChI Key： XHYHNDLFYCMLQK-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 1.7
• Topological Polar Surface Area: 61.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on 1-(4-Methoxy-3-nitrophenyl)-4-methylpiperazine

1-(4-Methoxy-3-nitrophenyl)-4-methylpiperazine (CAS No. 1034617-86-1): A Comprehensive Overview of Structure, Synthesis, and Biological Relevance

The compound 1-(4-Methoxy-3-nitrophenyl)-4-methylpiperazine, identified by the CAS number 1034617-86-1, represents a structurally distinct organic molecule with a piperazine core substituted at the 4-position by a methyl group and at the 1-position by a 4-methoxy-3-nitrophenyl moiety. This unique architecture positions it as a potential scaffold for pharmaceutical and biochemical investigations, particularly in the context of neurotransmitter modulation and small-molecule drug design. The presence of both electron-donating (methoxy) and electron-withdrawing (nitro) functional groups introduces intriguing electronic effects that may influence its reactivity, solubility, and interaction profiles with biological targets.

Piperazine derivatives have long been recognized for their versatility in medicinal chemistry, serving as key intermediates in the development of antipsychotics, antihistamines, and anti-inflammatory agents. The integration of a 4-methoxy group into the aromatic ring enhances lipophilicity while the nitro substituent introduces redox-sensitive characteristics, potentially enabling applications in redox biology research. Recent studies have highlighted the role of nitro-containing compounds in modulating oxidative stress pathways, suggesting that this compound could be explored for its potential in neurodegenerative disease models or as a tool to investigate cellular redox homeostasis.

Synthetic routes to CAS No. 1034617-86-1 typically involve nucleophilic aromatic substitution or coupling reactions between appropriately functionalized piperazines and nitro-substituted phenols. A 2023 study published in *Organic Letters* demonstrated an efficient microwave-assisted synthesis method using copper(I) iodide as a catalyst, achieving high yields with minimal byproduct formation. This advancement aligns with modern green chemistry principles by reducing reaction times and solvent usage—a critical consideration for sustainable pharmaceutical manufacturing processes.

In terms of biological activity, preliminary screening data from academic research groups indicate that this compound exhibits moderate affinity for serotonin (5-HT) receptors, particularly the 5-HT_2A subtype. This property is consistent with its structural similarity to known serotonergic agents such as lisuride and ergotamine derivatives. However, unlike traditional hallucinogenic compounds, the methyl substitution at position 4 of the piperazine ring appears to modulate receptor selectivity without inducing full agonist activity—a finding that could be leveraged in developing next-generation psychiatric therapeutics with improved side effect profiles.

The methoxy group's position on the phenyl ring plays a crucial role in determining metabolic stability. Comparative studies using mass spectrometry-based metabolomics revealed that compounds with para-methoxy substitutions demonstrate enhanced resistance to cytochrome P₄₅₀-mediated oxidation compared to their ortho or meta counterparts. This characteristic is particularly valuable in drug discovery programs aiming to optimize pharmacokinetic parameters while maintaining target engagement.

Emerging research from 2025 has expanded our understanding of this compound's potential beyond traditional receptor targeting. Investigations into its photochemical properties revealed unexpected photoreactivity under visible light irradiation, generating transient radical species that could be harnessed for controlled release systems or photodynamic therapy applications. These findings were presented at the International Symposium on Photochemistry and have sparked interest in exploring its utility as a photoswitchable pharmacophore.

In computational modeling studies using density functional theory (DFT), researchers have elucidated the electronic distribution across the molecule's conjugated system. The calculated HOMO-LUMO gap suggests moderate electron transfer capabilities, which may explain its observed reactivity patterns during enzymatic transformations. These theoretical insights provide valuable guidance for rational drug design efforts targeting specific protein-ligand interactions.

The crystallographic characterization of this compound through X-ray diffraction analysis revealed a non-planar conformation of the piperazine ring relative to the aromatic substituent—a structural feature that likely contributes to its distinct binding mode compared to related compounds like mescaline or DOM analogs. This three-dimensional arrangement may account for its unique pharmacological profile when tested against G-protein coupled receptor (GPCR) arrays.

In conclusion, CAS No. 1034617-86-1 stands out as an intriguing chemical entity at the intersection of organic synthesis innovation and modern drug discovery methodologies. Its combination of structural diversity—encompassing both electron-rich and electron-poor functionalities—provides multiple avenues for chemical modification while maintaining core pharmacophoric elements essential for biological activity.